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Compound of Interest

Compound Name:
N-(2-Aminophenyl)-2-

chloronicotinamide

Cat. No.: B1273651 Get Quote

CAS Number: 57841-69-7

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
N-(2-Aminophenyl)-2-chloronicotinamide is a substituted nicotinamide derivative. While

extensive research exists for the broader class of nicotinamide analogs, revealing a wide array

of biological activities, specific public domain data on the biological effects, mechanism of

action, and associated experimental protocols for this particular compound (CAS 57841-69-7)

are currently unavailable. This document provides a summary of the available chemical and

structural information for N-(2-Aminophenyl)-2-chloronicotinamide and offers a contextual

overview based on the activities of structurally related nicotinamide derivatives.

Chemical Properties and Synthesis
A summary of the key chemical properties for N-(2-Aminophenyl)-2-chloronicotinamide is

presented in Table 1.

Table 1: Chemical Properties of N-(2-Aminophenyl)-2-chloronicotinamide
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Property Value Source

CAS Number 57841-69-7 [1]

Molecular Formula C₁₂H₁₀ClN₃O [1]

Molecular Weight 247.68 g/mol [1]

Appearance
Not specified in available

literature

Solubility
Not specified in available

literature

Melting Point
Not specified in available

literature

Boiling Point
Not specified in available

literature

The synthesis of N-(2-Aminophenyl)-2-chloronicotinamide can be achieved through the

reaction of 2-chloronicotinoyl chloride with 1,2-phenylenediamine. This reaction involves the

formation of an amide bond between the acyl chloride and the aniline.

Biological Context: The Nicotinamide Scaffold
Nicotinamide, a form of vitamin B3, is a fundamental component of the coenzyme nicotinamide

adenine dinucleotide (NAD+), which plays a critical role in cellular metabolism and energy

production. Derivatives of nicotinamide have been extensively explored in medicinal chemistry

and have demonstrated a broad spectrum of biological activities, including but not limited to:

Antifungal Activity: Certain 2-aminonicotinamide derivatives have been shown to inhibit the

biosynthesis of glycosylphosphatidylinositol (GPI)-anchored proteins in fungi, leading to

potent antifungal effects against pathogens such as Candida albicans and Cryptococcus

neoformans.[2][3]

Kinase Inhibition: The nicotinamide scaffold has been utilized in the design of kinase

inhibitors, which are crucial in cancer therapy and the treatment of inflammatory diseases.
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Histone Deacetylase (HDAC) Inhibition: Some nicotinamide derivatives have been

investigated as inhibitors of HDACs, enzymes that play a key role in the epigenetic

regulation of gene expression and are important targets in oncology.[4]

Succinate Dehydrogenase (SDH) Inhibition: In the field of agrochemicals, nicotinamide

derivatives have been developed as fungicides that target the mitochondrial respiratory chain

by inhibiting succinate dehydrogenase.[5]

It is plausible that N-(2-Aminophenyl)-2-chloronicotinamide could serve as a scaffold or an

intermediate in the synthesis of more complex molecules with potential biological activities

within these domains. However, without specific experimental data, its biological profile remains

uncharacterized.

Experimental Protocols and Data
A thorough search of scientific literature and chemical databases did not yield any specific

experimental protocols or quantitative biological data for N-(2-Aminophenyl)-2-
chloronicotinamide. There are no published in vitro or in vivo studies, screening assays, or

clinical trials associated with this compound.

Signaling Pathways and Mechanistic Insights
Due to the lack of biological data, there is no information on any signaling pathways that may

be modulated by N-(2-Aminophenyl)-2-chloronicotinamide. Any potential mechanism of

action can only be hypothesized based on the activities of structurally related compounds.

Logical Workflow for Future Investigation
For researchers interested in exploring the potential of N-(2-Aminophenyl)-2-
chloronicotinamide, a logical experimental workflow could be initiated.
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Caption: Proposed workflow for the biological characterization of N-(2-Aminophenyl)-2-
chloronicotinamide.

Conclusion
N-(2-Aminophenyl)-2-chloronicotinamide (CAS 57841-69-7) is a chemical entity for which

specific biological activity data is not publicly available. While its structural backbone, the

nicotinamide scaffold, is prevalent in a multitude of biologically active compounds, the specific

substitutions in this molecule make it unique and its biological effects unpredictable without

empirical evidence. This technical guide serves to summarize the available chemical

information and to provide a framework for potential future research endeavors aimed at

elucidating the biological role, if any, of this compound. Researchers are encouraged to

perform initial broad-spectrum screening to uncover any potential biological activity, which

would then warrant more in-depth mechanistic studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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